Cas no 27826-42-2 (Benzene,1-nitro-4-(propylthio)-)

• Product Name: Benzene,1-nitro-4-(propylthio)-
• CAS No: 27826-42-2
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 291013
• PubChem ID: 316168
• Update Time: 2025-04-19

Benzene,1-nitro-4-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(propylthio)-
• 1-nitro-4-propylsulfanylbenzene
• (4-nitro-phenyl)-propyl sulfide
• (4-Nitro-phenyl)-propyl-sulfid
• 1-propylthio-4-nitrobenzene
• 4-nitro-1-propylthiobenzene
• AC1L7T8Y
• NSC243662
• p-nitrophenyl n-propyl thiother
• p-Nitrophenyl-n-propylsulfid
• SureCN8811170
• NSC-243662
• DTXSID00311481
• 27826-42-2
• SCHEMBL8811170
• Benzene, 1-nitro-4-(propylthio)-

• Inchi： 1S/C9H11NO2S/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h3-6H,2,7H2,1H3
• InChI Key： ZKRRTBXZRJXUJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.19
• Boiling Point: 315.8°Cat760mmHg
• Flash Point: 144.8°C
• Refractive Index: 1.575
• PSA: 43.14
• LogP: 3.62010